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Compound of Interest

Compound Name: Fmoc-L-Lys(Pryoc)-OH

Cat. No.: B15608838

Introduction

Fmoc-L-Lysine derivatives are fundamental building blocks in solid-phase peptide synthesis
(SPPS), a cornerstone of drug discovery and development. While specific safety and handling
data for Fmoc-L-Lys(Pryoc)-OH is not readily available in public databases, this guide
provides a comprehensive overview of the safety protocols and handling procedures based on
closely related and commonly used analogs such as Fmoc-L-Lys(Boc)-OH, Fmoc-L-Lys(Fmoc)-
OH, and Fmoc-L-Lys-OH. This document is intended for researchers, scientists, and
professionals in drug development who work with these reagents.

Physicochemical and Safety Data

The following tables summarize the key physical, chemical, and safety information for
representative Fmoc-L-Lysine derivatives. It is crucial to consult the specific Safety Data Sheet
(SDS) for the particular derivative being used.

Table 1: Physicochemical Properties of Related Fmoc-L-Lysine Derivatives
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Fmoc-L-Lys(Fmoc)-

Fmoc-L-Lys(Boc)-

Propert Fmoc-L-Lys-OH
S OH OH g
Na-Fmoc-Ne-Fmoc-L- ~ Na-Fmoc-Ne-Boc-L- )
Synonyms ) ) N-a-Fmoc-L-lysine
lysine lysine
CAS Number 78081-87-5[1][2] 71989-26-9 105047-45-8[3]
Molecular Formula C36H34N206[1] C27H34N206 C21H24N204[4]
Molecular Weight 590.66 g/mol 468.55 g/mol 368.43 g/mol [5]
White to off-white White to off-white White to slight yellow
Appearance .
powder powder to beige powder
Storage Temperature 2-8°C 2-8°C 2-30°C[5]

Table 2: Hazard ldentification and GHS Classification
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Hazard Statement

GHS Classification

Precautionary Statement

May be harmful if swallowed.

Acute toxicity - oral 4 (for
hydrochloride salt)[6]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[6]

Causes skin irritation.

Skin irritation 2 (for
hydrochloride salt)[6]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

Causes serious eye irritation.

Eye irritation 2A (for
hydrochloride salt)[6]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

May cause respiratory

irritation.

Specific target organ toxicity
(single exposure) 3 (for
hydrochloride salt)[6]

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

General Assessment

Not classified as hazardous for

many derivatives.[2]

Consult the specific SDS for

the compound in use.

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling Fmoc-L-Lysine derivatives

to minimize exposure.

o Eye Protection: Chemical safety goggles or a face shield should be worn.[1]

e Hand Protection: Chemically resistant gloves (e.qg., nitrile) must be worn. Gloves should be

inspected before use and disposed of properly after handling.[2]

» Body Protection: A lab coat or full suit is required to prevent skin contact.[1]

» Respiratory Protection: If dust is generated, a NIOSH-approved respirator should be used.[1]
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Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a chemical fume hood,
especially when handling powders to avoid inhalation of dust.[2]

e An eyewash station and safety shower must be readily accessible.

General Handling and Storage

e Receiving and Storage: Upon receipt, store the compound in a cool, dry, and well-ventilated
place in a tightly sealed container. Recommended storage temperatures are generally
between 2-8°C.[7]

o Handling: Avoid the formation of dust and aerosols.[2] Avoid contact with skin, eyes, and
clothing. Wash hands thoroughly after handling.[1]

 Stability: The compound is generally stable under recommended storage conditions.[1] Avoid
strong oxidizing agents.[1]

» Disposal: Dispose of waste in accordance with federal, state, and local environmental control
regulations.[1][8] Do not let the product enter drains.[2]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek medical attention.[1][2]

o Skin Contact: In case of skin contact, wash off with soap and plenty of water.[1][2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[2]

Visualized Workflows and Relationships
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The following diagrams illustrate the general workflow for handling Fmoc-L-Lysine derivatives
and the logical relationship between handling practices and safety outcomes.

Receiving and Storage

Receive Shipment

Enspect Container for Damaga

Gtore at 2-8°C in a Dry, Well-Ventilated Area)
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© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: General workflow for handling Fmoc-L-Lysine derivatives.

Handling Practices Potential Outcomes

Improper Handling: Adverse Outcome:
- No PPE - Inhalation

- Poor Ventilation - Skin/Eye Contact
- Dust Generation - Contamination

Proper Handling: Safe Outcome:
- Use of PPE - Minimized Exposure Risk
- Engineering Controls - Researcher Safety

- Adherence to Protocols

Click to download full resolution via product page

Caption: Relationship between handling practices and safety outcomes.

Conclusion

While Fmoc-L-Lysine derivatives are not generally classified as highly hazardous, adherence to
standard laboratory safety practices is essential to minimize any potential risks.[2] This includes
the consistent use of personal protective equipment, appropriate engineering controls, and
proper handling and disposal procedures. Always refer to the specific Safety Data Sheet
provided by the manufacturer for the most accurate and detailed information. By following
these guidelines, researchers can safely and effectively utilize these important reagents in their

scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Derivatives: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608838#safety-and-handling-of-fmoc-I-lys-pryoc-

oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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